Cas no 782503-47-3 (Benzenenonadecanoicacid)
Benzenenonadecanoicacid structure
Product Name:Benzenenonadecanoicacid
CAS No:782503-47-3
MF:C25H42O2
MW:374.599788188934
CID:554042
PubChem ID:2737147
Update Time:2025-07-09
Benzenenonadecanoicacid Chemical and Physical Properties
Names and Identifiers
-
- Benzenenonadecanoicacid
- 19-PHENYL-NONADECANECARBOXYLIC ACID
- 19-PHENYLNONADECANOIC ACID
- 20-phenylicosanoic acid
- LMFA01140070
- MFCD00040784
- 782503-47-3
- CHEBI:187010
- 19-phenyl-nonadecanoic acid
- SCHEMBL2554345
- 19-PHENYLNONADECANECARBOXYLIC ACID
- 19-phenyl nonadecanoic acid
-
- MDL: MFCD00040784
- Inchi: 1S/C25H42O2/c26-25(27)23-19-14-12-10-8-6-4-2-1-3-5-7-9-11-13-16-20-24-21-17-15-18-22-24/h15,17-18,21-22H,1-14,16,19-20,23H2,(H,26,27)
- InChI Key: CZXWTZXPCXQSPH-UHFFFAOYSA-N
- SMILES: OC(CCCCCCCCCCCCCCCCCCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 374.318
- Monoisotopic Mass: 374.318
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 19
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10
- Topological Polar Surface Area: 37.3Ų
Benzenenonadecanoicacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-352019-100 mg |
19-Phenylnonadecanoic acid, |
782503-47-3 | 100MG |
¥1,692.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-352019A-200 mg |
19-Phenylnonadecanoic acid, |
782503-47-3 | 200mg |
¥3,234.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-352019-100mg |
19-Phenylnonadecanoic acid, |
782503-47-3 | 100mg |
¥1692.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-352019A-200mg |
19-Phenylnonadecanoic acid, |
782503-47-3 | 200mg |
¥3234.00 | 2023-09-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1742626-1g |
19-Phenylnonadecanoic acid |
782503-47-3 | 98% | 1g |
¥11240.00 | 2024-07-28 |
Benzenenonadecanoicacid Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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